3-(3-Fluorophenoxy)pyrazine-2-carboxylic acid
Overview
Description
“3-(3-Fluorophenoxy)pyrazine-2-carboxylic acid” is an organic compound with the molecular formula C11H7FN2O3. It is a derivative of pyrazine-2-carboxylic acid, which is the active metabolite of the antitubercular drug pyrazinamide .
Molecular Structure Analysis
The molecular structure of “3-(3-Fluorophenoxy)pyrazine-2-carboxylic acid” consists of a pyrazine ring attached to a carboxylic acid group and a fluorophenoxy group . The molecular weight is 234.18 g/mol.Scientific Research Applications
Pharmacology
In pharmacology, this compound is explored for its potential as a building block in drug design and synthesis. Its unique structure could be utilized to develop new pharmacophores, which are parts of molecular structures that are responsible for the biological action of the drug molecule .
Agriculture
3-(3-Fluorophenoxy)pyrazine-2-carboxylic acid may find applications in agriculture as a precursor for the synthesis of agrochemicals. Its pyrazine moiety is a common feature in molecules with herbicidal properties, and the fluorophenoxy group could contribute to the development of new pesticides or plant growth regulators .
Material Science
In material science, this compound’s derivatives could be used in the creation of novel polymers or coatings. The presence of both a pyrazine ring and a fluorophenoxy group suggests that it could impart unique thermal or chemical resistance properties to materials .
Environmental Science
Environmental science research could leverage this compound in the study of fluorinated organic compounds in the environment. Its stability and potential bioactivity make it a candidate for tracing environmental pathways and understanding the impact of such compounds on ecosystems .
Biochemistry
Biochemically, 3-(3-Fluorophenoxy)pyrazine-2-carboxylic acid could be used as a selective reagent or a probe in enzymatic studies. Its structure allows for potential interactions with enzymes that could be exploited to study enzyme mechanisms or to develop enzyme inhibitors .
Chemical Synthesis
This compound is valuable in chemical synthesis as a versatile intermediate. It can be used to synthesize a wide range of complex molecules, potentially leading to the discovery of new reactions or synthetic pathways. Its reactivity with various reagents can be studied to expand the toolkit of synthetic chemists .
properties
IUPAC Name |
3-(3-fluorophenoxy)pyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7FN2O3/c12-7-2-1-3-8(6-7)17-10-9(11(15)16)13-4-5-14-10/h1-6H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFTJASGXXRSKRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)OC2=NC=CN=C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7FN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Fluorophenoxy)pyrazine-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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